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for researchers, scientists, and drug development professionals.

Since its inception, the Chairside Economical Restoration of Esthetic Ceramics (CEREC)
system has revolutionized restorative dentistry. At the heart of this evolution lies its ever-
advancing software, which has transformed from a tool for simple inlays to a comprehensive
platform for complex restorative and implant workflows. This technical guide explores the
evolution of CEREC software, detailing the key advancements, quantitative performance
metrics, and underlying methodologies that have shaped its development.

A Journey Through Time: Key Milestones in CEREC
Software

The CEREC software has undergone a remarkable transformation since its introduction in the
late 1980s. Each major release has brought significant enhancements in user interface, design
capabilities, and integration with new hardware, consistently pushing the boundaries of
chairside digital dentistry.

The Early Years: From 2D to 3D (CEREC 1, 2, and 3)

The journey began with CEREC 1 in 1987, the world's first dental CAD/CAM system, which
allowed for the fabrication of basic inlays using a two-dimensional design process.[1][2] The
introduction of CEREC 2 in 1994 expanded the indications to include onlays, crowns, and
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veneers.[2] A significant leap occurred in 2000 with the Windows-based CEREC 3, which, in
2003, introduced 3D software, enabling dentists to design restorations on a three-dimensional
model of the prepared tooth.[2][3] This marked a pivotal moment, offering a more intuitive and
accurate design experience.

The Biogeneric Revolution and Enhanced Imaging (CEREC Software 3.8 and 4.x)

A paradigm shift in dental restoration design arrived in 2010 with the introduction of the
Biogeneric algorithm in CEREC software version 3.8.[2] This innovative approach analyzes the
patient's existing dentition to individually reconstruct the occlusal surfaces of damaged or
missing teeth, resulting in a more natural and patient-specific restoration proposal.[2][4]

The 4.0 version, released in 2011, focused on simplifying the user interface with more intuitive
menu navigation.[2] This era also saw significant advancements in intraoral scanning
technology with the introduction of the CEREC AC Bluecam in 2009, which used short-wave
blue light for increased precision, and the game-changing CEREC Omnicam in 2012, which
offered powder-free scanning in natural color.[2]

Subsequent 4.x versions continued to expand the software's capabilities. CEREC SW 4.2,
released in 2013, introduced smile design, implant prosthetics, and the CEREC Guide 2 for
surgical guide fabrication.[2] The "Biojaw" feature, an evolution of the Biogeneric concept, was
introduced in CEREC SW 4.4.[2] A major step towards a more open system was taken with
CEREC SW 4.5 in 2017, which enabled the export of scan data in STL format, enhancing
collaboration with dental laboratories and other software platforms.[5] This version also
introduced a shade detection feature.[2] CEREC SW 4.6, released in 2018, brought further
refinements and the introduction of CEREC Guide 3.[2]

The Era of Atrtificial Intelligence and Cloud Connectivity (CEREC Software 5 and beyond)

The fifth generation of CEREC software, introduced in 2019 alongside the Primescan AC,
marked a significant leap forward with the integration of artificial intelligence.[2] This new
generation software featured a redesigned, more user-friendly interface and automated many
of the design steps.[6][7]

CEREC SW 5.1 brought performance upgrades to existing CEREC Omnicam units and
introduced automatic artifact removal.[6][7] A notable advancement in CEREC SW 5.2 (2021)
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was the introduction of an "Articulator Mode" for dynamic occlusion simulation and expanded
export options.[2]

The most recent versions have focused on cloud connectivity and streamlined workflows. In
2022, the DS Core cloud-based platform replaced the Connect Case Center.[2] CEREC SW
5.3, released in 2024, fully connects CEREC workflows to the DS Core platform and integrates
with the Primescan 2, the first cloud-native intraoral scanner.[2][8] This integration allows for
remote case management, simplified data sharing, and centralized manufacturing control.[8]

Quantitative Data Summary

The following tables summarize key quantitative data related to the performance and
capabilities of different CEREC software versions and associated hardware.
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. Key Features Hardware
Software Version . Data Export
Introduced Integration
CEREC 1 (1987) 2D design for inlays CEREC 1 Unit Proprietary
Inlays, onlays, ] )
CEREC 2 (1994) CEREC 2 Unit Proprietary
crowns, veneers
Windows-based, 3D )
CEREC 3 (2000/2003) ) Redcam Proprietary
design software
CEREC SW 3.8 Biogeneric occlusal )
) Bluecam Proprietary
(2010) surface design
CEREC SW 4.0 Simplified user ) )
_ Bluecam, Omnicam Proprietary
(2011) interface
Smile design, implant
CEREC SW 4.2 ) ] )
prosthetics, CEREC Omnicam Proprietary
(2013) _
Guide 2
CEREC SW 4.4 Biojaw update Omnicam Proprietary
Shade detection,
CEREC SW 4.5 .
Open Scan Export Omnicam STL
(2017)
(STL)
CEREC SW 4.6 . . _
CEREC Guide 3 Omnicam, Primescan STL
(2018)
CEREC SW5.0 Al-driven design, new )
) Primescan STL, dxd
(2019) user interface
Automatic artifact ] ]
CEREC SW 5.1 Primescan, Omnicam STL, dxd
removal
Virtual Articulator
CEREC SW 5.2 _ _
Mode, expanded Primescan, Omnicam STL, dxd
(2021) )
export options
CEREC SW 5.3 DS Core integration, Primescan, Primescan  Cloud-based (DS
(2024) cloud-native workflow 2 Core)
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Accuracy (Full

Software Scanning Powder
Scanner o ] Arch
Compatibility Technology Requirement
Trueness)
CEREC SW 3.x, ) ) ~34 um
Bluecam Blue light LED Required
4.x (Quadrant)
] CEREC SW 4.x, o ) ~56.45 + 7.80
Omnicam White light LED Not required
5.x pm
] High-frequency ) ~47.29 £ 5.47
Primescan CEREC SW 5.x ] Not required
contrast analysis pum

Experimental Protocols

Understanding the methodologies behind the validation of CEREC software and hardware is
crucial for a scientific audience. While detailed protocols for every internal study are not publicly
available, published clinical studies provide insight into the methods used to evaluate accuracy
and clinical performance.

Typical Methodology for Accuracy Studies:

A common approach to assess the trueness and precision of intraoral scanners and their
associated software involves the following steps:

o Reference Model: A master model (e.g., a dentoform or a patient's cast) is scanned with a
high-precision industrial or laboratory scanner to create a reference dataset (STL file).

e Intraoral Scanning: The same model is then scanned multiple times with the intraoral
scanner and software being evaluated.

o Data Superimposition: The scanned datasets are superimposed onto the reference dataset
using specialized 3D analysis software (e.g., Geomagic Control X).

o Deviation Analysis: The software calculates the average and maximum deviations between
the scanned and reference models, providing a quantitative measure of trueness (closeness
to the true value) and precision (reproducibility of measurements).
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One in-vivo clinical study evaluating the accuracy of the CEREC Omnicam and Primescan
involved taking conventional impressions and digital impressions of seven participants. The
conventional impressions were digitized with a laboratory scanner to serve as the reference
model. The digital impressions were then compared to this reference to determine trueness
and precision.[9]

Key Technological Concepts

Biogeneric and Biojaw Algorithms:

The Biogeneric algorithm represents a significant departure from earlier database-driven
design methods. Instead of relying on a library of pre-existing tooth shapes, it mathematically
analyzes the patient's remaining dentition to generate a patient-specific occlusal morphology.[1]
[4] This approach considers the individual's unique dental anatomy, leading to more natural-
looking and functionally harmonious restorations. The Biojaw feature is an extension of this
concept, further refining the initial proposal based on a comprehensive analysis of the entire
scanned arch.[4]

Virtual Articulator:

Introduced in CEREC SW 4.2, the virtual articulator simulates the dynamic movements of the
patient's jaw.[10] By setting parameters such as condylar inclination, Bennett angle, and
immediate side shift, clinicians can visualize and adjust the occlusion of the restoration in
motion, helping to identify and eliminate potential interferences before milling.[10] This feature
is particularly valuable for complex cases and full-mouth rehabilitations.

DS Core Integration:

The integration of CEREC software with the DS Core cloud platform represents a major step
towards a fully connected digital workflow.[8] This allows for:

 Remote Case Management: Access and manage patient cases from any internet-connected
device.

o Seamless Collaboration: Easily share scan data and designs with dental laboratories and
other partners.
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e Centralized Manufacturing: Send milling jobs to the Primemill from any location within the

practice network.[8]

o Automated Updates: Receive the latest software and firmware updates automatically.

Workflow Diagrams (Graphviz)

The following diagrams illustrate key workflows within the CEREC software ecosystem.
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Caption: A simplified overview of the CEREC chairside workflow.
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Caption: The integrated workflow between CEREC and the DS Core platform.
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CEREC vs. inLab Software: A Clear Distinction

While both CEREC and inLab are CAD/CAM software solutions from Dentsply Sirona, they
serve different primary purposes.

o CEREC Software: Designed for chairside use by dentists, enabling the entire workflow from
scanning to restoration seating in a single visit. It is optimized for speed, ease of use, and a
focused range of indications.

» inLab Software: A more comprehensive laboratory software intended for dental technicians.
It offers a wider range of indications, more advanced design tools, and greater flexibility in
material and hardware choices. It is the central hub for dental laboratories to receive digital
impressions from various sources (including CEREC) and produce a wide array of dental
prosthetics.

The workflow between the two is often collaborative. A dentist using CEREC can send a digital
impression to a dental lab that uses inLab for the design and fabrication of more complex
restorations or those requiring materials not available for chairside milling.[11]

Conclusion

The evolution of CEREC software has been a driving force in the adoption of digital dentistry.
From its origins as a tool for simple inlays, it has matured into a sophisticated, Al-powered
platform that supports a wide range of restorative and implantological workflows. The
integration with advanced intraoral scanners and cloud-based platforms has further enhanced
its efficiency and connectivity. For researchers, scientists, and drug development professionals,
understanding the technical underpinnings and capabilities of the CEREC system is essential
for leveraging its potential in clinical research and the development of new dental materials and
technologies. The continued focus on automation, artificial intelligence, and open architecture
promises an even more integrated and efficient future for digital dentistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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